Cas no 43193-60-8 (H4pztc)

• Product Name: H4pztc
• CAS No: 43193-60-8
• MF: C₈H₄N₂O₈
• MW: 256.125962257385
• MDL: MFCD18449240
• CID: 928824
• PubChem ID: 3016420
• Update Time: 2025-04-19

H4pztc Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-Pyrazinetetracarboxylic acid
• pyrazine-2,3,5,6-tetracarboxylic acid
• Pyrazinetetracarboxylic acid
• pyrazinetetracarboxylicacid
• H4pztc
• NS00057435
• MFCD18449240
• BCP21025
• AS-59518
• DB-188877
• SCHEMBL22382
• CS-0062109
• AKOS027393736
• EINECS 256-137-3
• 43193-60-8
• pyrazine-2,3,5,6-tetracarboxylicacid
• RTHVZRHBNXZKKB-UHFFFAOYSA-N
• 3Z28T4GD8A
• YSWG409
• DTXSID30195776
• W17781

• MDL： MFCD18449240
• Inchi： 1S/C8H4N2O8/c11-5(12)1-2(6(13)14)10-4(8(17)18)3(9-1)7(15)16/h(H,11,12)(H,13,14)(H,15,16)(H,17,18)
• InChI Key： RTHVZRHBNXZKKB-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)=NC(C(=O)O)=C(C(=O)O)N=1)=O

Computed Properties

• Exact Mass: 255.99676509g/mol
• Monoisotopic Mass: 255.99676509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 175
• XLogP3: -0.8

Experimental Properties

• Density: 2.032±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 205 °C (decomposition)
• Solubility: Soluble (180 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives